Cas no 1490191-17-7 (1-(4-chloro-2-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-chloro-2-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1490191-17-7
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 5768220
• PubChem ID: 66213613
• Update Time: 2023-12-26

1-(4-chloro-2-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• starbld0038890
• AKOS015557050
• 1-(4-chloro-2-methylphenyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1490191-17-7
• 1-(4-chloro-2-methylphenyl)triazole-4-carbaldehyde
• F2157-0861
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(4-chloro-2-methylphenyl)-

• Inchi： 1S/C10H8ClN3O/c1-7-4-8(11)2-3-10(7)14-5-9(6-15)12-13-14/h2-6H,1H3
• InChI Key： DHAAXCXZSIWUQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N1C=C(C=O)N=N1

Computed Properties

• Exact Mass: 221.0355896g/mol
• Monoisotopic Mass: 221.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 399.5±52.0 °C(Predicted)
• pka: -1.41±0.70(Predicted)